![molecular formula C12H23NO3 B2729380 Tert-butyl 3-(3-hydroxy-2-methylpropyl)azetidine-1-carboxylate CAS No. 2490420-76-1](/img/structure/B2729380.png)
Tert-butyl 3-(3-hydroxy-2-methylpropyl)azetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 3-(3-hydroxy-2-methylpropyl)azetidine-1-carboxylate, also known as T-HMPC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of azetidine, which is a four-membered nitrogen-containing heterocycle. T-HMPC has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for various research applications.
Scientific Research Applications
- Tert-butyl 3-(3-hydroxy-2-methylpropyl)azetidine-1-carboxylate is used as a stabilizer in food contact materials (FCMs). It enhances the thermal stability of packaging materials, ensuring they withstand processing and storage conditions .
- For instance, it can be modified to create chiral ligands for enantioselective reactions, such as copper-catalyzed additions to imines or zinc additions to aldehydes .
- In polymer matrices, it acts as an antioxidant, protecting against degradation caused by heat and light .
- Researchers study its interactions with other molecules, exploring applications in coatings, adhesives, and nanocomposites .
- It scavenges free radicals, protecting cells and materials from oxidative damage. This property is valuable in various contexts, including cosmetics and pharmaceuticals .
Stabilizer in Food Packaging Materials
Synthetic Chemistry
Polymer Additive
Biomedical Applications
Materials Science
Antioxidant Properties
properties
IUPAC Name |
tert-butyl 3-(3-hydroxy-2-methylpropyl)azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO3/c1-9(8-14)5-10-6-13(7-10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STPPREIXYBFQMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CN(C1)C(=O)OC(C)(C)C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-(3-hydroxy-2-methylpropyl)azetidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.